Cas no 1429403-23-5 (7-Bromo-3-(2,6-difluorophenyl)-3,4-dihydro-2H-pyrido[3,2-B][1,4]oxazine)

7-Bromo-3-(2,6-difluorophenyl)-3,4-dihydro-2H-pyrido[3,2-B][1,4]oxazine structure
1429403-23-5 structure
Product Name:7-Bromo-3-(2,6-difluorophenyl)-3,4-dihydro-2H-pyrido[3,2-B][1,4]oxazine
CAS No:1429403-23-5
MF:C13H9BrF2N2O
MW:327.124169111252
CID:4815801
Update Time:2025-07-19

7-Bromo-3-(2,6-difluorophenyl)-3,4-dihydro-2H-pyrido[3,2-B][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

    • 7-BROMO-3-(2,6-DIFLUOROPHENYL)-3,4-DIHYDRO-2H-PYRIDO[3,2-B][1,4]OXAZINE
    • 7-bromo-3-(2,6-difluoro-phenyl)-3,4-dihydro-2H-pyrido(3,2-b)(1,4)oxazine
    • 7-Bromo-3-(2,6-difluoro-phenyl)-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
    • 7-Bromo-3-(2,6-difluorophenyl)-3,4-dihydro-2H-pyrido[3,2-B][1,4]oxazine
    • Inchi: 1S/C13H9BrF2N2O/c14-7-4-11-13(17-5-7)18-10(6-19-11)12-8(15)2-1-3-9(12)16/h1-5,10H,6H2,(H,17,18)
    • InChI Key: XTMXPKKQRYRJCI-UHFFFAOYSA-N
    • SMILES: BrC1C=NC2=C(C=1)OCC(C1C(=CC=CC=1F)F)N2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 313
  • XLogP3: 3.3
  • Topological Polar Surface Area: 34.2

7-Bromo-3-(2,6-difluorophenyl)-3,4-dihydro-2H-pyrido[3,2-B][1,4]oxazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM504154-1g
7-Bromo-3-(2,6-difluorophenyl)-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
1429403-23-5 97%
1g
$904 2022-06-13
Alichem
A029198760-1g
7-Bromo-3-(2,6-difluorophenyl)-3,4-dihydro-2h-pyrido[3,2-b][1,4]oxazine
1429403-23-5 95%
1g
956.55 USD 2021-05-31

Additional information on 7-Bromo-3-(2,6-difluorophenyl)-3,4-dihydro-2H-pyrido[3,2-B][1,4]oxazine

Comprehensive Overview of 7-Bromo-3-(2,6-difluorophenyl)-3,4-dihydro-2H-pyrido[3,2-B][1,4]oxazine (CAS No. 1429403-23-5)

7-Bromo-3-(2,6-difluorophenyl)-3,4-dihydro-2H-pyrido[3,2-B][1,4]oxazine is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrido[3,2-B][1,4]oxazine core, makes it a valuable intermediate for synthesizing bioactive molecules. The presence of bromine and difluorophenyl groups enhances its reactivity, enabling diverse chemical modifications. Researchers are increasingly interested in this compound due to its applications in drug discovery, particularly in targeting kinase inhibitors and central nervous system (CNS) disorders.

The compound's CAS No. 1429403-23-5 is a critical identifier for regulatory and commercial purposes. Its molecular formula, C13H9BrF2N2O, reflects its complex yet stable architecture. Recent studies highlight its role in developing next-generation therapeutics, especially in oncology and neurology. For instance, the 7-Bromo moiety is often leveraged in Suzuki-Miyaura cross-coupling reactions, a popular method for constructing carbon-carbon bonds in medicinal chemistry. This aligns with the growing demand for precision medicine and targeted drug delivery systems.

In the context of green chemistry, 7-Bromo-3-(2,6-difluorophenyl)-3,4-dihydro-2H-pyrido[3,2-B][1,4]oxazine has garnered attention for its potential to reduce synthetic steps in multi-component reactions. Its difluorophenyl group is particularly noteworthy, as fluorinated compounds are known to improve metabolic stability and bioavailability—a hot topic in drug design optimization. Additionally, the compound's oxazine ring contributes to its ability to interact with biological targets, such as G-protein-coupled receptors (GPCRs), which are pivotal in treating chronic diseases.

From a commercial perspective, the demand for high-purity intermediates like this compound is rising, driven by advancements in high-throughput screening (HTS) and combinatorial chemistry. Suppliers often emphasize its batch-to-batch consistency and scalable synthesis, addressing the needs of contract research organizations (CROs) and pharmaceutical giants. Furthermore, its compatibility with automated synthesis platforms makes it a fit for modern AI-driven drug discovery workflows, a trending topic in the industry.

Safety and handling of 7-Bromo-3-(2,6-difluorophenyl)-3,4-dihydro-2H-pyrido[3,2-B][1,4]oxazine are also critical considerations. While not classified as hazardous, proper storage under anhydrous conditions is recommended to maintain stability. Researchers frequently search for MSDS (Material Safety Data Sheet) and handling protocols to ensure compliance with laboratory best practices. This aligns with the broader emphasis on sustainable lab operations and occupational health.

In summary, 7-Bromo-3-(2,6-difluorophenyl)-3,4-dihydro-2H-pyrido[3,2-B][1,4]oxazine (CAS No. 1429403-23-5) represents a versatile building block in modern chemistry. Its applications span from drug discovery to material science, reflecting its interdisciplinary relevance. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing innovative therapeutic strategies.

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